ethyl 4-[(benzylsulfonyl)amino]-3-methylbenzoate

• IUPAC Name: ethyl 4-(benzylsulfonylamino)-3-methylbenzoate
• InChI: InChI=1S/C17H19NO4S/c1-3-22-17(19)15-9-10-16(13(2)11-15)18-23(20,21)12-14-7-5-4-6-8-14/h4-11,18H,3,12H2,1-2H3
• InChI Key: IKUFRTIJOXIGRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2)C
• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol

Description

Ethyl 4-[(benzylsulfonyl)amino]-3-methylbenzoate, also known as EBM, is a synthetic compound that has shown potential in various scientific research applications. This compound belongs to the class of benzoic acid derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

Ethyl 4-[(benzylsulfonyl)amino]-3-methylbenzoate exerts its biological effects by inhibiting the activity of protein kinase B (AKT) and glycogen synthase kinase 3β (GSK3β). These two proteins are involved in various cellular processes such as cell survival, proliferation, and metabolism. This compound binds to the ATP-binding site of AKT and GSK3β, thereby inhibiting their activity and inducing cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and cell cycle arrest. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to improve glucose metabolism and reduce insulin resistance in animal models of obesity and diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 4-[(benzylsulfonyl)amino]-3-methylbenzoate in lab experiments is its high purity and reproducibility. This compound is also relatively easy to synthesize, making it a cost-effective tool compound for scientific research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

For the use of ethyl 4-[(benzylsulfonyl)amino]-3-methylbenzoate in scientific research include the development of this compound derivatives with improved solubility and bioavailability, the use of this compound in combination with other compounds, and further study of its potential therapeutic applications.

Scientific Research Applications

Ethyl 4-[(benzylsulfonyl)amino]-3-methylbenzoate has been extensively studied for its potential use as a tool compound in various scientific research applications. One of the major applications of this compound is in the field of cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its potential use in the treatment of inflammation, neurodegenerative diseases, and metabolic disorders.